4-Cyclopropoxybenzene-1-sulfonamide
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Description
Mechanism of Action
Target of Action
4-Cyclopropoxybenzene-1-sulfonamide is a type of sulfonamide, a class of drugs that have a wide range of pharmacological activities . The primary targets of sulfonamides are the enzymes carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various physiological processes, including diuresis, glucose metabolism, thyroid function, inflammation, and intraocular pressure regulation .
Mode of Action
Sulfonamides, including 4-Cyclopropoxybenzene-1-sulfonamide, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . By binding to the active site of the enzyme dihydropteroate synthetase, they prevent the incorporation of PABA, which is essential for the synthesis of folic acid . This inhibition disrupts the production of DNA in bacteria, thereby exerting an antibacterial effect .
Biochemical Pathways
The action of sulfonamides affects the biochemical pathway of folic acid synthesis in bacteria . By inhibiting the enzyme dihydropteroate synthetase, sulfonamides prevent the conversion of PABA to dihydropteroate, a precursor of folic acid . This disruption in the folic acid pathway leads to a deficiency in the production of nucleotides required for DNA synthesis, thereby inhibiting bacterial growth .
Pharmacokinetics
The pharmacokinetics of sulfonamides involve absorption, distribution, metabolism, and excretion (ADME) . Sulfonamides are rapidly absorbed and distributed throughout the body .
Result of Action
The primary result of the action of 4-Cyclopropoxybenzene-1-sulfonamide is the inhibition of bacterial growth . By disrupting the synthesis of folic acid, an essential component for DNA replication, the compound prevents bacteria from multiplying . This antibacterial effect is utilized in the treatment of various bacterial infections .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Cyclopropoxybenzene-1-sulfonamide . For instance, the presence of other substances in the environment can affect the compound’s solubility and bioavailability . Additionally, environmental pH can influence the ionization state of the compound, potentially affecting its absorption and distribution
Safety and Hazards
properties
IUPAC Name |
4-cyclopropyloxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S/c10-14(11,12)9-5-3-8(4-6-9)13-7-1-2-7/h3-7H,1-2H2,(H2,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVIGCYSJOGCQAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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